Methanone, (2-(3-((1,1-dimethylethyl)amino)propoxy)phenyl)-1H-indol-4-yl-, monobenzoate

• CAS RN: 133994-41-9
• Molecular Formula: C29H32N2O4
• Molecular Weight: 472.6 g/mol
• IUPAC Name: benzoic acid;[2-[3-(tert-butylamino)propoxy]phenyl]-(1H-indol-4-yl)methanone
• InChI: InChI=1S/C22H26N2O2.C7H6O2/c1-22(2,3)24-13-7-15-26-20-11-5-4-8-18(20)21(25)17-9-6-10-19-16(17)12-14-23-19;8-7(9)6-4-2-1-3-5-6/h4-6,8-12,14,23-24H,7,13,15H2,1-3H3;1-5H,(H,8,9)
• InChI Key: MDXIUZWZJMZYSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCCCOC1=CC=CC=C1C(=O)C2=C3C=CNC3=CC=C2.C1=CC=C(C=C1)C(=O)O

Description

Methanone, (2-(3-((1,1-dimethylethyl)amino)propoxy)phenyl)-1H-indol-4-yl-, monobenzoate is a useful research compound. Its molecular formula is C29H32N2O4 and its molecular weight is 472.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the procedure of Step G of Example 1, 3.0 g of the product of Step F, 1.05 g of benzoic acid were reacted to obtain 3.42 g of the product melting at 162° C., which was crystallized from isopropanol to obtain 2.73 g of the desired pure product melting at 162° C.